![molecular formula C18H12N4O4S B7467174 [2-(1,3-benzothiazol-2-ylamino)-2-oxoethyl] 4-oxo-3H-phthalazine-1-carboxylate](/img/structure/B7467174.png)
[2-(1,3-benzothiazol-2-ylamino)-2-oxoethyl] 4-oxo-3H-phthalazine-1-carboxylate
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Overview
Description
[2-(1,3-benzothiazol-2-ylamino)-2-oxoethyl] 4-oxo-3H-phthalazine-1-carboxylate, also known as BPTES, is a small molecule inhibitor that has gained significant attention in the field of cancer research. BPTES is a potent inhibitor of glutaminase, which is an enzyme that plays a critical role in cancer cell metabolism.
Mechanism of Action
[2-(1,3-benzothiazol-2-ylamino)-2-oxoethyl] 4-oxo-3H-phthalazine-1-carboxylate inhibits glutaminase, which is an enzyme that converts glutamine to glutamate. Glutamine is an important nutrient for cancer cells, as it is used in the production of ATP and other important biomolecules. By inhibiting glutaminase, this compound deprives cancer cells of this important nutrient, leading to reduced cell proliferation and induction of apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects on cancer cells. In addition to inhibiting glutaminase, this compound has been shown to reduce the levels of glutamate and other important metabolites in cancer cells. This compound has also been shown to induce autophagy in cancer cells, which is a process by which cells recycle their own components in response to stress.
Advantages and Limitations for Lab Experiments
One of the major advantages of [2-(1,3-benzothiazol-2-ylamino)-2-oxoethyl] 4-oxo-3H-phthalazine-1-carboxylate is its specificity for glutaminase. Unlike other drugs that target multiple enzymes or pathways, this compound specifically targets glutaminase, which reduces the likelihood of off-target effects. However, this compound has some limitations for lab experiments. For example, this compound is not very soluble in water, which can make it difficult to use in certain experiments. Additionally, this compound has a relatively short half-life, which can limit its effectiveness in vivo.
Future Directions
There are several future directions for the study of [2-(1,3-benzothiazol-2-ylamino)-2-oxoethyl] 4-oxo-3H-phthalazine-1-carboxylate. One area of research is the development of more potent and selective glutaminase inhibitors. Another area of research is the combination of this compound with other drugs or therapies to enhance its effectiveness. Additionally, there is ongoing research to better understand the mechanism of action of this compound, as well as its potential use in other diseases beyond cancer.
Synthesis Methods
The synthesis of [2-(1,3-benzothiazol-2-ylamino)-2-oxoethyl] 4-oxo-3H-phthalazine-1-carboxylate involves a multi-step process that starts with the reaction of 2-aminobenzothiazole with ethyl 3-oxobutanoate to form the intermediate product. This intermediate product is then reacted with 4-chlorophthalic anhydride to produce the final product, this compound. The overall yield of the synthesis is approximately 20%.
Scientific Research Applications
[2-(1,3-benzothiazol-2-ylamino)-2-oxoethyl] 4-oxo-3H-phthalazine-1-carboxylate has been extensively studied for its potential as an anticancer drug. Glutaminase is an enzyme that is overexpressed in many types of cancer cells, and its inhibition by this compound has been shown to significantly reduce cancer cell proliferation and induce apoptosis. This compound has been tested in vitro and in vivo in a variety of cancer cell lines and animal models, and has shown promising results as a potential therapeutic agent for cancer.
properties
IUPAC Name |
[2-(1,3-benzothiazol-2-ylamino)-2-oxoethyl] 4-oxo-3H-phthalazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H12N4O4S/c23-14(20-18-19-12-7-3-4-8-13(12)27-18)9-26-17(25)15-10-5-1-2-6-11(10)16(24)22-21-15/h1-8H,9H2,(H,22,24)(H,19,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDYSFIRJXBTHJT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=NNC2=O)C(=O)OCC(=O)NC3=NC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H12N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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